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Compound of Interest

Compound Name: Methyl trifluoromethanesulfonate

Cat. No.: B156547 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl Triflate (MeOTf)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl trifluoromethanesulfonate (MeOTf), commonly known as methyl triflate. This

powerful and versatile methylating agent is widely used in organic synthesis, particularly in the

development of pharmaceuticals and other specialty chemicals. A thorough understanding of its

physical characteristics is essential for its safe and effective handling, as well as for the design

and optimization of synthetic routes.

Core Physical Properties
Methyl triflate is a colorless liquid under standard conditions.[1] It is known for its high reactivity

as a methylating agent.[2] The following tables summarize the key quantitative physical

properties of methyl triflate, providing a consolidated reference for laboratory and development

work.

Table 1: General Physical Properties of Methyl Triflate
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Property Value Source(s)

Molecular Formula C₂H₃F₃O₃S [3]

Molecular Weight 164.10 g/mol [2][4]

Appearance
Colorless to light yellow or

brown liquid
[2][3]

Table 2: Quantitative Physical Properties of Methyl Triflate
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Property Value
Temperature
(°C)

Pressure
(mmHg)

Source(s)

Boiling Point 95 25 760 [2]

97 - 97.5 Not Specified 736 [5]

98 - 99 Not Specified Atmospheric [6]

99 Not Specified 760 [2]

100 Not Specified 760 [4]

201 - 210 °F (94

- 99 °C)
Not Specified 760 [3]

Melting Point -64 Not Specified Not Specified [4]

-108 Not Specified Not Specified [6]

Density 1.45 g/mL 25 Not Specified [2]

1.45 g/cm³ 20 Not Specified

1.496 g/mL Not Specified Not Specified [4][5]

Refractive Index 1.3238 Not Specified Not Specified [5]

Solubility

Insoluble in

water;

Hydrolyzes

Not Specified Not Specified [3][4]

Soluble in

Chloroform

(Sparingly), Ethyl

Acetate (Slightly)

Not Specified Not Specified [5]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for chemical process development and

quality control. The following sections outline detailed methodologies for key experiments.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation Method

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a small volume of methyl triflate and a few boiling chips into the

round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which a steady stream of distillate is collected in the

receiving flask. This temperature is the boiling point. The thermometer bulb should be

positioned just below the side arm of the distillation head to ensure it accurately measures

the temperature of the vapor in equilibrium with the liquid.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be

necessary to report the normal boiling point.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Apparatus: A pycnometer (a flask with a specific, accurately known volume), and an

analytical balance.

Procedure: a. Weigh the clean, dry, and empty pycnometer. b. Fill the pycnometer with

methyl triflate, ensuring no air bubbles are trapped. c. Place the stopper and wipe any

excess liquid from the outside. d. Weigh the filled pycnometer. e. The mass of the methyl

triflate is the difference between the filled and empty pycnometer weights. f. The density is

calculated by dividing the mass of the methyl triflate by the known volume of the pycnometer.

Temperature Control: Ensure the measurement is performed at a constant, recorded

temperature, as density is temperature-dependent.
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Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance.

Methodology: Abbe Refractometer

Apparatus: An Abbe refractometer.

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Sample Application: Apply a few drops of methyl triflate to the prism of the refractometer.

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus at the crosshairs.

Reading: Read the refractive index from the instrument's scale.

Temperature Control: The temperature should be controlled and recorded as the refractive

index is temperature-dependent.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Visual Titration

Apparatus: A series of test tubes, a graduated cylinder, a balance, and a vortex mixer or

magnetic stirrer.

Procedure: a. In a test tube, add a known volume of the solvent (e.g., water, chloroform,

ethyl acetate). b. Incrementally add small, known masses of methyl triflate to the solvent. c.

After each addition, vigorously mix the contents until the solute dissolves completely. d. The

point at which a small amount of methyl triflate no longer dissolves, even after prolonged

mixing, indicates that the solution is saturated. e. The solubility is then expressed as the

mass of solute per volume of solvent (e.g., g/100 mL).
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Observation for Reactivity: When testing solubility in water, observe for signs of hydrolysis,

such as the formation of a second phase or a change in temperature, as methyl triflate is

known to react with water.[4]

Logical Relationships of Physical Properties
The physical properties of a compound are interconnected. The following diagram illustrates

the logical flow and dependencies between these fundamental characteristics.

Logical Interdependencies of Methyl Triflate's Physical Properties
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Interdependencies of MeOTf's Physical Properties

Safety and Handling Considerations
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Methyl triflate is a reactive and corrosive substance and should be handled with appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All

manipulations should be performed in a well-ventilated fume hood. It is sensitive to heat and

moisture and should be stored in a cool, dry place. Upon contact with water, it hydrolyzes to

form triflic acid and methanol.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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